(2E)-1-(1-hydroxynaphthalen-2-yl)-3-[4-methoxy-3-(morpholin-4-ylmethyl)phenyl]prop-2-en-1-one

• Molecular Formula: C25H25NO4
• Molecular Weight: 403.5 g/mol
• IUPAC Name: (E)-1-(1-hydroxynaphthalen-2-yl)-3-[4-methoxy-3-(morpholin-4-ylmethyl)phenyl]prop-2-en-1-one
• InChI: InChI=1S/C25H25NO4/c1-29-24-11-7-18(16-20(24)17-26-12-14-30-15-13-26)6-10-23(27)22-9-8-19-4-2-3-5-21(19)25(22)28/h2-11,16,28H,12-15,17H2,1H3/b10-6+
• InChI Key: KKISZWGPVDCBRF-UXBLZVDNSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)C2=C(C3=CC=CC=C3C=C2)O)CN4CCOCC4
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)C2=C(C3=CC=CC=C3C=C2)O)CN4CCOCC4

Description

(2E)-1-(1-HYDROXYNAPHTHALEN-2-YL)-3-{4-METHOXY-3-[(MORPHOLIN-4-YL)METHYL]PHENYL}PROP-2-EN-1-ONE is a complex organic compound with a unique structure that combines a naphthalene ring, a methoxyphenyl group, and a morpholine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-1-(1-HYDROXYNAPHTHALEN-2-YL)-3-{4-METHOXY-3-[(MORPHOLIN-4-YL)METHYL]PHENYL}PROP-2-EN-1-ONE typically involves multiple steps, starting with the preparation of the naphthalene and methoxyphenyl intermediates. These intermediates are then coupled through a series of reactions, including condensation and cyclization, under controlled conditions to form the final product. Common reagents used in these reactions include acids, bases, and catalysts to facilitate the desired transformations.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process and reduce costs.

Chemical Reactions Analysis

Types of Reactions

(2E)-1-(1-HYDROXYNAPHTHALEN-2-YL)-3-{4-METHOXY-3-[(MORPHOLIN-4-YL)METHYL]PHENYL}PROP-2-EN-1-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones and other oxidation products.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The aromatic rings in the compound can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce alcohols or amines. Substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

(2E)-1-(1-HYDROXYNAPHTHALEN-2-YL)-3-{4-METHOXY-3-[(MORPHOLIN-4-YL)METHYL]PHENYL}PROP-2-EN-1-ONE has a wide range of scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: It is used in the development of new materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of (2E)-1-(1-HYDROXYNAPHTHALEN-2-YL)-3-{4-METHOXY-3-[(MORPHOLIN-4-YL)METHYL]PHENYL}PROP-2-EN-1-ONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (2E)-1-(1-HYDROXYNAPHTHALEN-2-YL)-3-{4-METHOXY-3-[(MORPHOLIN-4-YL)METHYL]PHENYL}PROP-2-EN-1-ONE include other naphthalene derivatives, methoxyphenyl compounds, and morpholine-containing molecules.

Uniqueness

What sets this compound apart is its unique combination of structural features, which confer specific chemical and biological properties